Cas no 335-65-9 (Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-)

• Product Name: Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-
• CAS No: 335-65-9
• MF: C₈HF₁₇
• MW: 420.066402196884
• MDL: MFCD00042109
• CID: 312985
• PubChem ID: 101652
• Update Time: 2025-04-19

Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro- Chemical and Physical Properties

Names and Identifiers

• Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-
• 1H-Perfluorooctane
• 1-Hydroperfluorooctane
• 8H-Perfluorooctane
• NS00002435
• FT-0607911
• 1H-Perfluorooctane, 99%
• AKOS015907812
• DTXSID00187143
• J-019258
• FS-4275
• A821844
• EINECS 206-395-8
• 335-65-9
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-Heptadecafluorooctane
• MFCD00042109
• SCHEMBL64077
• C8F17H

• MDL： MFCD00042109
• Inchi： 1S/C8HF17/c9-1(10)2(11,12)3(13,14)4(15,16)5(17,18)6(19,20)7(21,22)8(23,24)25/h1H
• InChI Key： KBHBUUBXEQUIMV-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 419.98100
• Monoisotopic Mass: 419.9806788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.758
• Boiling Point: 118 ºC
• Flash Point: 37 ºC
• Refractive Index: 1.300
• PSA: 0.00000
• LogP: 5.62560
• Solubility: Not available

Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro- Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)